1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride

• IUPAC Name: (3,5-dinitrophenyl)-(4-ethylpiperazin-1-yl)methanone;hydrochloride
• InChI: InChI=1S/C13H16N4O5.ClH/c1-2-14-3-5-15(6-4-14)13(18)10-7-11(16(19)20)9-12(8-10)17(21)22;/h7-9H,2-6H2,1H3;1H
• InChI Key: WKZCBUBOQPWLPY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-].Cl
• Molecular Formula: C13H17ClN4O5
• Molecular Weight: 344.75 g/mol

Description

1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride, also known as DNBP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. DNBP is a piperazine derivative that has been synthesized through various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride is not yet fully understood. However, it is believed that 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride interacts with metal ions through its nitro groups, resulting in fluorescence emission. 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride also forms coordination bonds with metal ions, leading to the formation of MOFs and coordination polymers.
Biochemical and Physiological Effects:
1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride has not been extensively studied for its biochemical and physiological effects. However, studies have shown that 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride is non-toxic and does not exhibit any significant cytotoxicity. 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride has also been shown to have low acute toxicity in rats.

Advantages and Limitations for Lab Experiments

1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride has several advantages for lab experiments, including its high sensitivity and selectivity for metal ions, as well as its ability to form stable complexes with metal ions. However, 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride has some limitations, including its relatively low quantum yield and the need for specialized equipment for fluorescence detection.

Future Directions

There are several future directions for the study of 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride. One potential direction is the development of new synthetic methods for 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride and its derivatives. Another direction is the exploration of 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride's potential applications in the detection of other metal ions and biomolecules. Additionally, the study of 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride's biochemical and physiological effects could lead to the development of new therapeutic agents.

Synthesis Methods

1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride can be synthesized through various methods, including the reaction of 4-ethylpiperazine with 3,5-dinitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in anhydrous dichloromethane, and the product is obtained through filtration and recrystallization.

Scientific Research Applications

1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. 1-(3,5-dinitrobenzoyl)-4-ethylpiperazine hydrochloride has also been used as a ligand for the synthesis of metal-organic frameworks (MOFs) and coordination polymers.